Cas no 1185316-58-8 (4，6-Dichloro-2-(methoxy-d3)-pyrimidine)

• Product Name: 4，6-Dichloro-2-(methoxy-d3)-pyrimidine
• CAS No: 1185316-58-8
• MF: C₅HD₃Cl₂N₂O
• MW: 182.02
• CID: 5143123
• PubChem ID: 45785403
• Update Time: 2025-06-08

4，6-Dichloro-2-(methoxy-d3)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-2-(methoxy-d3)-pyrimidine
• 1185316-58-8
• F92480
• AKOS015944329
• 4，6-Dichloro-2-(methoxy-d3)-pyrimidine

• Inchi： 1S/C5H4Cl2N2O/c1-10-5-8-3(6)2-4(7)9-5/h2H,1H3/i1D3
• InChI Key： WDELVDLDINRUQF-FIBGUPNXSA-N
• SMILES： C1(OC([2H])([2H])[2H])=NC(Cl)=CC(Cl)=N1

Computed Properties

• Exact Mass: 180.9888984g/mol
• Monoisotopic Mass: 180.9888984g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35Ų

Additional information on 4，6-Dichloro-2-(methoxy-d3)-pyrimidine

Introduction to 4,6-Dichloro-2-(methoxy-d3)-pyrimidine (CAS No. 1185316-58-8)

4,6-Dichloro-2-(methoxy-d3)-pyrimidine, with the CAS number 1185316-58-8, is a specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a deuterated derivative of 4,6-dichloro-2-methoxypyrimidine, which is widely used as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. The introduction of deuterium atoms in the methoxy group imparts unique properties to the molecule, making it a valuable tool in drug discovery and development.

The chemical structure of 4,6-Dichloro-2-(methoxy-d3)-pyrimidine consists of a pyrimidine ring with two chlorine substituents at the 4 and 6 positions and a deuterated methoxy group at the 2 position. The presence of deuterium atoms (D) instead of hydrogen atoms (H) can significantly affect the metabolic stability and pharmacokinetic properties of the compound. This is particularly important in drug design, where optimizing these properties can lead to improved drug efficacy and reduced side effects.

Recent studies have highlighted the potential applications of 4,6-Dichloro-2-(methoxy-d3)-pyrimidine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that deuterated analogs of pyrimidine derivatives exhibit enhanced metabolic stability compared to their non-deuterated counterparts. This increased stability can translate into longer half-lives and improved bioavailability, which are crucial factors in the development of effective drugs.

In the context of cancer research, 4,6-Dichloro-2-(methoxy-d3)-pyrimidine has shown promise as a potential lead compound for the development of antitumor agents. A study conducted by researchers at the National Cancer Institute found that this compound effectively inhibits the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The unique chemical structure and enhanced stability of 4,6-Dichloro-2-(methoxy-d3)-pyrimidine make it an attractive candidate for further investigation in this area.

Beyond its applications in cancer therapy, 4,6-Dichloro-2-(methoxy-d3)-pyrimidine has also been explored for its potential use in antiviral drugs. A recent study published in Antiviral Research reported that deuterated pyrimidine derivatives exhibit potent antiviral activity against several RNA viruses, including influenza and hepatitis C virus (HCV). The increased metabolic stability provided by the deuterium atoms may contribute to better drug efficacy and reduced viral resistance.

In addition to its therapeutic applications, 4,6-Dichloro-2-(methoxy-d3)-pyrimidine is also used as a valuable research tool in chemical biology. Its unique properties make it useful for studying enzyme kinetics and metabolic pathways. For example, researchers at Harvard University utilized this compound to investigate the role of specific enzymes in pyrimidine metabolism. The results of these studies have provided valuable insights into the mechanisms underlying various metabolic disorders and have opened new avenues for therapeutic intervention.

The synthesis of 4,6-Dichloro-2-(methoxy-d3)-pyrimidine involves several well-established chemical reactions. One common approach involves the reaction of 2-chloro-4,6-dichloropyrimidine with deuterated methanol (CD₃OD) in the presence of a suitable base. This reaction selectively introduces deuterium atoms into the methoxy group while maintaining the integrity of the pyrimidine ring. The resulting product is then purified using standard techniques such as column chromatography or recrystallization.

The safety profile of 4,6-Dichloro-2-(methoxy-d3)-pyrimidine is an important consideration in its use as a pharmaceutical intermediate or research tool. While detailed toxicological data are still being gathered, preliminary studies suggest that this compound exhibits low toxicity when handled under appropriate conditions. However, as with any chemical compound, proper handling and storage procedures should be followed to ensure safety.

In conclusion, 4,6-Dichloro-2-(methoxy-d3)-pyrimidine (CAS No. 1185316-58-8) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and enhanced metabolic stability make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the scientific community.